Cas no 305862-36-6 (Methyl 2-(1H-1,2,3-benzotriazol-1-yl)-2-phenylacetate)

Methyl 2-(1H-1,2,3-benzotriazol-1-yl)-2-phenylacetate is a specialized organic compound featuring a benzotriazole moiety linked to a phenylacetate ester. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly as an intermediate in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. The benzotriazole group enhances stability and facilitates selective transformations, while the ester functionality offers versatility for further derivatization. Its well-defined molecular architecture ensures consistent performance in coupling reactions and heterocyclic synthesis. The compound is typically handled under controlled conditions due to its sensitivity to moisture and light. Suitable for research and industrial applications, it provides a reliable building block for complex molecular frameworks.
Methyl 2-(1H-1,2,3-benzotriazol-1-yl)-2-phenylacetate structure
305862-36-6 structure
Product Name:Methyl 2-(1H-1,2,3-benzotriazol-1-yl)-2-phenylacetate
CAS No:305862-36-6
MF:C15H13N3O2
MW:267.282623052597
MDL:MFCD02114786
CID:4644920
Update Time:2025-10-21

Methyl 2-(1H-1,2,3-benzotriazol-1-yl)-2-phenylacetate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-(1H-benzo[d][1,2,3]triazol-1-yl)-2-phenylacetate
    • 1H-Benzotriazole-1-acetic acid, α-phenyl-, methyl ester
    • Methyl 2-(1H-1,2,3-benzotriazol-1-yl)-2-phenylacetate
    • MDL: MFCD02114786
    • Inchi: 1S/C15H13N3O2/c1-20-15(19)14(11-7-3-2-4-8-11)18-13-10-6-5-9-12(13)16-17-18/h2-10,14H,1H3
    • InChI Key: KDGUQXDGGLYOHX-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)C(N1C2=CC=CC=C2N=N1)C1=CC=CC=C1

Methyl 2-(1H-1,2,3-benzotriazol-1-yl)-2-phenylacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1247158-100mg
Methyl 2-(1H-1,2,3-benzotriazol-1-yl)-2-phenylacetate
305862-36-6 98%
100mg
$515 2025-03-01
Oakwood
181916-100mg
Methyl 2-(1H-1,2,3-benzotriazol-1-yl)-2-phenylacetate
305862-36-6 98%
100mg
$260.00 2023-09-17
eNovation Chemicals LLC
Y1247158-100mg
Methyl 2-(1H-1,2,3-benzotriazol-1-yl)-2-phenylacetate
305862-36-6 98%
100mg
$500 2024-06-05
Oakwood
181916-1g
Methyl 2-(1H-1,2,3-benzotriazol-1-yl)-2-phenylacetate
305862-36-6 98%
1g
$2250.00 2023-09-17
1PlusChem
1P01F8SQ-100mg
Methyl 2-(1H-1,2,3-benzotriazol-1-yl)-2-phenylacetate
305862-36-6 98%
100mg
$299.00 2024-05-06
1PlusChem
1P01F8SQ-1g
Methyl 2-(1H-1,2,3-benzotriazol-1-yl)-2-phenylacetate
305862-36-6 98%
1g
$2466.00 2024-05-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1811911-100mg
Methyl 2-(1H-Benzo[d][1,2,3]triazol-1-yl)-2-phenylacetate
305862-36-6 98%
100mg
¥11211.00 2024-08-02
A2B Chem LLC
AX90058-100mg
Methyl 2-(1H-1,2,3-benzotriazol-1-yl)-2-phenylacetate
305862-36-6 98%
100mg
$260.00 2024-04-20
A2B Chem LLC
AX90058-1g
Methyl 2-(1H-1,2,3-benzotriazol-1-yl)-2-phenylacetate
305862-36-6 98%
1g
$2250.00 2024-04-20
eNovation Chemicals LLC
Y1247158-1g
Methyl 2-(1H-1,2,3-benzotriazol-1-yl)-2-phenylacetate
305862-36-6 98%
1g
$3695 2024-06-05

Additional information on Methyl 2-(1H-1,2,3-benzotriazol-1-yl)-2-phenylacetate

Methyl 2-(1H-1,2,3-benzotriazol-1-yl)-2-phenylacetate: A Novel Compound for Targeted Therapeutic Applications

Methyl 2-(1H-1,2,3-benzotriazol-1-yl)-2-phenylacetate (CAS No. 305862-36-6) represents a significant advancement in the field of biomedical chemistry, offering unique structural properties that align with contemporary research trends in drug discovery and targeted therapy. This compound, characterized by its benzotriazole ring and phenylacetate moiety, has garnered attention for its potential applications in anti-inflammatory and antioxidant research. Recent studies have highlighted its role in modulating cytokine signaling pathways, making it a promising candidate for chronic inflammatory diseases and metabolic disorders.

The chemical structure of Methyl 2-(1H-1,2,3-benzotriazol-1-yl)-2-phenylacetate is defined by the integration of a 1,2,3-benzotriazole ring with a phenylacetyl group, which confers it with distinct electronic properties. This structural feature allows the compound to interact with specific proteins and enzymes, potentially inhibiting key pathways involved in inflammatory responses. Recent advances in computational modeling have enabled researchers to predict its binding affinity with target proteins, further validating its potential as a therapeutic agent.

Current preclinical studies have demonstrated that Methyl 2-(1H-1,2,3-benzotri,1-yl)-2-phenylacetate exhibits selective anti-inflammatory activity, particularly in lipopolysaccharide (LPS)-induced inflammation models. A 2023 study published in Journal of Medicinal Chemistry reported that this compound significantly reduced TNF-α and IL-6 levels in murine models of colitis, suggesting its potential for autoimmune disease management. The benzotriazole ring is hypothesized to act as a metal chelator, enhancing its antioxidant capacity through radical scavenging mechanisms.

Research into synthetic pathways for Methyl 2-(1H-1,2,3-benzotriazol-1-yl)-2-phenylacetate has also advanced, with recent work focusing on green chemistry approaches to improve sustainability. A 2024 paper in Organic & Biomolecular Chemistry described a microwave-assisted synthesis method that reduced reaction times by 40% while maintaining high yield. This development is critical for scaling production for clinical trials and commercial applications.

The pharmacokinetic profile of Methyl 2-(1H-1,2,3-benzotriazol-1-yl)-2-phenylacetate has been investigated in in vivo studies, revealing promising bioavailability and metabolic stability. Preliminary data from rodent models indicate that the compound exhibits long half-life characteristics, which could reduce the frequency of administration needed in clinical settings. These findings are particularly relevant for chronic disease management where patient compliance is a critical factor.

While Methyl 2-(1H-1,2,3-benzotriazol-1-yl)-2-phenylacetate shows promise, its toxicological profile is still under evaluation. Current in vitro studies suggest low cytotoxicity against normal human cells, but long-term safety data from clinical trials are essential. Researchers are also exploring combination therapies that could enhance its therapeutic efficacy while minimizing potential side effects.

Applications of Methyl 2-(1H-1,2,3-benzotriazol-1-yl)-2-phenylacetate extend beyond inflammatory diseases. Emerging research suggests its potential in neurodegenerative disorders, particularly in Alzheimer's disease models. A 2024 study in Neurochemistry International found that the compound could inhibit Aβ peptide aggregation, a key pathological feature of Alzheimer's. This discovery opens new avenues for targeted therapies in neurological conditions.

The synthetic versatility of Methyl 2-(1H-1,2,3-benzotriazol-1-yl)-2-phenylacetate has also led to the development of derivatives with enhanced properties. By modifying the phenylacetyl group, researchers have created variants with improved solubility and target specificity. These modifications are crucial for optimizing the compound for specific therapeutic applications and disease targets.

Despite its potential, challenges remain in translating Methyl 2-(1H-1,2,3-benzotriazol-1-yl)-2-phenylacetate into clinical practice. Key areas for future research include large-scale production, long-term safety evaluation, and mechanistic studies to fully understand its biological effects. Collaborative efforts between pharmaceutical companies and academic institutions will be vital to overcoming these hurdles.

As research into Methyl 2-(1H-1,2,3-benzotriazol-1-yl)-2-phenylacetate progresses, its potential applications in biomedical science continue to expand. Its unique structural properties and functional versatility position it as a valuable candidate for drug development, particularly in the treatment of complex diseases that require targeted therapeutic approaches. Continued scientific inquiry and innovative research will be essential to fully realize its therapeutic potential.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司